5-bromo-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: 5-bromo-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C15H19BrN2O2S3/c16-14-3-4-15(22-14)23(19,20)17-7-10-18-8-5-12(6-9-18)13-2-1-11-21-13/h1-4,11-12,17H,5-10H2
• InChI Key: CLZQKOVSUIFGHW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CS2)CCNS(=O)(=O)C3=CC=C(S3)Br
• Molecular Formula: C15H19BrN2O2S3
• Molecular Weight: 435.4 g/mol

Description

The compound “5-bromo-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)thiophene-2-sulfonamide” is a complex organic molecule that contains several functional groups and rings, including a thiophene ring and a piperidine ring. Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. Piperidine is a six-membered ring with one nitrogen atom.

Synthesis Analysis

The synthesis of such complex molecules typically involves multiple steps, each introducing a new part of the molecule. For instance, a Diels–Alder reaction could be used to form the thiophene ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The geometric optimization of the synthesized molecules can be studied through density functional theory (DFT) calculations.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For instance, the bromine atom could be replaced in a substitution reaction, or the compound could participate in a reaction due to the presence of the sulfonamide group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and density, would be determined by its molecular structure. Thiophene, for instance, is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Let’s explore six unique scientific research applications for this intriguing compound:

Antimicrobial Activity

Thiophenes often display antimicrobial properties. . Further studies are needed to understand its mechanism of action and optimize its efficacy.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context. For example, some compounds containing a thiophene ring have been reported to possess a wide range of therapeutic properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, some compounds with similar structures have shown cytotoxic activity.

Future Directions

Future research could involve further exploration of the synthesis, properties, and potential applications of this compound. This could include the development of new synthetic routes, investigation of its biological activity, and optimization of its properties for specific uses.